Cas no 651054-55-6 (Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-)
651054-55-6 structure
Product Name:Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
CAS No:651054-55-6
MF:C14H9F3O3
MW:282.214674711227
CID:407049
PubChem ID:21200818
Update Time:2025-04-19
Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]-
- (4-hydroxyphenyl)-[4-(trifluoromethoxy)phenyl]methanone
- SCHEMBL5541822
- DTXSID90611341
- (4-Hydroxyphenyl)[4-(trifluoromethoxy)phenyl]methanone
- AXWXWVKSYVFLKS-UHFFFAOYSA-N
- 651054-55-6
-
- Inchi: 1S/C14H9F3O3/c15-14(16,17)20-12-7-3-10(4-8-12)13(19)9-1-5-11(18)6-2-9/h1-8,18H
- InChI Key: AXWXWVKSYVFLKS-UHFFFAOYSA-N
- SMILES: FC(OC1C=CC(=CC=1)C(C1C=CC(=CC=1)O)=O)(F)F
Computed Properties
- Exact Mass: 282.05037
- Monoisotopic Mass: 282.05037863g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 46.5Ų
Experimental Properties
- PSA: 46.53
Methanone, (4-hydroxyphenyl)[4-(trifluoromethoxy)phenyl]- Related Literature
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1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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